molecular formula C7H8O4 B8738975 2-Propargyl-2-methylmalonic acid

2-Propargyl-2-methylmalonic acid

Cat. No. B8738975
M. Wt: 156.14 g/mol
InChI Key: ITMKNKIQBKFAAM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Propargyl-2-methylmalonic acid is a useful research compound. Its molecular formula is C7H8O4 and its molecular weight is 156.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Propargyl-2-methylmalonic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Propargyl-2-methylmalonic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-Propargyl-2-methylmalonic acid

Molecular Formula

C7H8O4

Molecular Weight

156.14 g/mol

IUPAC Name

2-methyl-2-prop-2-ynylpropanedioic acid

InChI

InChI=1S/C7H8O4/c1-3-4-7(2,5(8)9)6(10)11/h1H,4H2,2H3,(H,8,9)(H,10,11)

InChI Key

ITMKNKIQBKFAAM-UHFFFAOYSA-N

Canonical SMILES

CC(CC#C)(C(=O)O)C(=O)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

187 g (0.88 mol) of diethyl 2-methyl-2-propargyl-malonate are added to a solution of 101 g (1.8 mol) of potassium hydroxide in a mixture of 560 ml of water/ethanol (1:1) and the mixture is refluxed with stirring for 2 hours. After the reaction has ended (monitored by TLC) the mixture is evaporated to dryness in vacuo and the residue is then taken up with in water. The aqueous solution is acidified with 50% sulphuric acid and extracted several times with methylene chloride. The combined extracts are dried, evaporated to dryness in vacuo and a colourless product is obtained, m.p. 135° C.
Quantity
187 g
Type
reactant
Reaction Step One
Quantity
101 g
Type
reactant
Reaction Step One
Name
water ethanol
Quantity
560 mL
Type
solvent
Reaction Step One

Synthesis routes and methods II

Procedure details

23.7 g [53] (127 mmol) were dissolved in 200 ml methanol and a solution of 28.3 g (708 mmol) of NaOH in 50 ml water was slowly added dropwise. The mixture was heated to 50° C. in a water bath for two hours, the solvent was removed in a rotary evaporator and the residue was dissolved in water. The mixture was acidified with semi-concentrated hydrochloric acid and the free carboxcylic acid was exacted with chloroform, washed and dried.
Name
[ 53 ]
Quantity
23.7 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Name
Quantity
28.3 g
Type
reactant
Reaction Step Two
Name
Quantity
50 mL
Type
solvent
Reaction Step Two

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